Cas no 1368987-43-2 (1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid)

• Product Name: 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid
• CAS No: 1368987-43-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5998075
• PubChem ID: 82302210
• Update Time: 2025-10-23

1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid
• 1368987-43-2
• EN300-19024223

• Inchi： 1S/C15H19NO3/c1-11-4-3-5-13(10-11)15(14(18)19)6-8-16(9-7-15)12(2)17/h3-5,10H,6-9H2,1-2H3,(H,18,19)
• InChI Key： XQVRGTDIHGDSJX-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C)C=2)CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368987-43-2)

1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368987-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. The presence of both acetyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid due to its potential role as a building block for central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter activity has sparked investigations into its use for neurological disorders, aligning with the growing public interest in brain health and cognitive enhancement.

The synthesis of 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid involves multi-step organic reactions, often starting from commercially available 3-methylphenyl precursors. Its carboxylic acid moiety allows for further derivatization, making it valuable for creating amide or ester derivatives. This adaptability is crucial for medicinal chemists exploring structure-activity relationships (SAR) in drug design, a topic frequently searched in academic and industrial circles.

From an analytical perspective, CAS No. 1368987-43-2 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its molecular structure, while high-performance liquid chromatography (HPLC) ensures purity—a critical factor for researchers seeking high-quality reference standards. The compound's stability under various pH conditions also makes it suitable for formulation studies, another hot topic in pharmaceutical development.

Beyond pharmaceuticals, 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid has potential applications in agrochemicals and material science. Its aromatic and aliphatic hybrid structure could contribute to novel polymer additives or liquid crystal components, addressing the rising demand for advanced materials in electronics and sustainable technologies. These interdisciplinary connections enhance its relevance in today's innovation-driven market.

As sustainability becomes a global priority, researchers are also exploring greener synthesis routes for piperidine derivatives like this compound. Catalytic methods and solvent-free reactions are gaining traction, reflecting the broader shift toward green chemistry—a frequently searched term among environmentally conscious scientists. This aligns with the compound's potential to meet both efficacy and ecological standards in industrial applications.

In summary, 1-acetyl-4-(3-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368987-43-2) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from CNS drug candidates to advanced materials—coupled with its synthetic flexibility, position it as a valuable asset for researchers addressing pressing challenges in health and technology. As interest in tailored organic intermediates grows, this compound is poised to remain a focal point in scientific discourse.